6-(Diisopropylamino)pyridazin-3-ol

• IUPAC Name: 3-[di(propan-2-yl)amino]-1H-pyridazin-6-one
• InChI: InChI=1S/C10H17N3O/c1-7(2)13(8(3)4)9-5-6-10(14)12-11-9/h5-8H,1-4H3,(H,12,14)
• InChI Key: DKZHPPFCQRBVCP-UHFFFAOYSA-N
• Canonical SMILES: CC(C)N(C1=NNC(=O)C=C1)C(C)C
• Molecular Formula: C10H17N3O
• Molecular Weight: 195.26 g/mol
• CAS No.: 2092793-89-8

Description

6-(Diisopropylamino)pyridazin-3-ol is a chemical compound with the molecular formula C10H17N3O. It is used in pharmaceutical testing.

Synthesis Analysis

The synthesis of pyridazine derivatives, which includes this compound, involves various methods. One such method is the Lewis acid-mediated inverse electron demand Diels-Alder reaction between 3-monosubstituted s-tetrazine and silyl enol ethers. Another method involves an aza-Diels-Alder reaction of 1,2,3-triazines with 1-propynylamines.

Molecular Structure Analysis

The molecular structure of this compound is characterized by the presence of a pyridazin-3-ol core with two isopropylamine groups attached to the 6th position.

Chemical Reactions Analysis

Pyridazine derivatives, including this compound, can undergo various chemical reactions. For instance, a copper-promoted 6-endo-trig cyclization of readily available β,γ-unsaturated hydrazones enables an efficient synthesis of a series of 1,6-dihydropyridazines.

Physical and Chemical Properties Analysis

This compound has a molecular weight of 195.26 g/mol. More detailed physical and chemical properties are not available in the search results.

Scientific Research Applications

Platelet Aggregation Inhibitors

6-(Diisopropylamino)pyridazin-3-ol derivatives have been researched for their potential as platelet aggregation inhibitors. Estevez, Raviña, and Sotelo (1998) synthesized various 3(2H)-pyridazinones with amino groups, testing them for this purpose (Estevez, Raviña, & Sotelo, 1998).

Synthesis Techniques

Coelho, Sotelo, and Raviña (2003) explored the synthesis of 6-phenyl-3(2H)-pyridazinones using palladium-catalyzed Sonogashira cross-coupling reactions, highlighting the chemical versatility of these compounds (Coelho, Sotelo, & Raviña, 2003).

Histamine H3 Receptor Antagonists

Hudkins et al. (2011) discovered and characterized a pyridazin-3-one derivative, noting its high affinity for human and rat H3 receptors, indicating potential for treating attentional and cognitive disorders (Hudkins et al., 2011).

Solubility and Thermodynamics

Shakeel et al. (2017) investigated the solubility of pyridazinone derivatives, crucial for their potential pharmaceutical applications (Shakeel et al., 2017).

Anticonvulsive and Pharmacological Properties

Druey, Hueni, Meier, Ringier, and Staehelin (1954) described the anticonvulsive properties of certain pyridazines, contributing to the understanding of their pharmacological profile (Druey et al., 1954).

Mild Steel Corrosion Inhibition

Olasunkanmi, Sebona, and Ebenso (2017) explored pyridazine derivatives as inhibitors of mild steel corrosion in acidic media, demonstrating the compounds' potential in industrial applications (Olasunkanmi, Sebona, & Ebenso, 2017).

Safety and Hazards

The safety data sheet for a similar compound, Diisopropylamine, indicates that it is highly flammable and harmful if swallowed or inhaled. It can cause severe skin burns and eye damage, and may cause respiratory irritation.

Mechanism of Action

Target of Action

It’s known that pyridazinone derivatives, which include 6-(diisopropylamino)pyridazin-3-ol, have been found to exhibit a wide range of pharmacological activities .

Mode of Action

It’s known that some pyridazinone derivatives inhibit calcium ion influx, which is required for the activation of platelet aggregation . This suggests that this compound may interact with its targets in a similar manner.

Biochemical Pathways

Given the broad spectrum of activities associated with pyridazinone derivatives, it’s likely that multiple pathways are affected, leading to downstream effects that contribute to its pharmacological activities .

Result of Action

Given the broad spectrum of activities associated with pyridazinone derivatives, it’s likely that the compound induces a variety of molecular and cellular changes .

Biochemical Analysis

Biochemical Properties

6-(Diisopropylamino)pyridazin-3-ol plays a significant role in biochemical reactions due to its unique structure. It interacts with various enzymes, proteins, and other biomolecules, influencing their activity and function. For instance, this compound has been shown to interact with enzymes involved in oxidative phosphorylation and lipid metabolism . These interactions can modulate the activity of these enzymes, leading to changes in metabolic pathways and cellular energy production.

Cellular Effects

The effects of this compound on various types of cells and cellular processes are profound. This compound influences cell function by affecting cell signaling pathways, gene expression, and cellular metabolism. For example, this compound has been observed to alter the expression of genes involved in lipid metabolism and oxidative stress response . Additionally, it can modulate cell signaling pathways such as the MAPK and PI3K/Akt pathways, which are crucial for cell survival, proliferation, and apoptosis.

Molecular Mechanism

The molecular mechanism of action of this compound involves several key interactions at the molecular level. This compound can bind to specific biomolecules, leading to enzyme inhibition or activation. For instance, this compound has been shown to inhibit certain kinases, thereby affecting downstream signaling pathways . Additionally, it can induce changes in gene expression by interacting with transcription factors and other regulatory proteins.

Temporal Effects in Laboratory Settings

In laboratory settings, the effects of this compound can change over time. This includes its stability, degradation, and long-term effects on cellular function. Studies have shown that this compound is relatively stable under standard laboratory conditions . Prolonged exposure can lead to its gradual degradation, which may affect its efficacy. Long-term studies have also indicated that continuous exposure to this compound can result in adaptive cellular responses, such as changes in gene expression and metabolic activity.

Dosage Effects in Animal Models

The effects of this compound vary with different dosages in animal models. At lower doses, this compound can exert beneficial effects, such as enhancing metabolic activity and reducing oxidative stress . At higher doses, it may exhibit toxic or adverse effects, including hepatotoxicity and nephrotoxicity. Threshold effects have been observed, where a specific dosage range is required to achieve the desired therapeutic effects without causing significant toxicity.

Metabolic Pathways

This compound is involved in several metabolic pathways, including lipid metabolism and oxidative phosphorylation. It interacts with enzymes such as cytochrome P450 and ATP synthase, influencing their activity and the overall metabolic flux . These interactions can lead to changes in metabolite levels, affecting cellular energy production and lipid homeostasis.

Transport and Distribution

The transport and distribution of this compound within cells and tissues are mediated by specific transporters and binding proteins. This compound can be transported across cell membranes via active transport mechanisms, involving transporters such as ABC transporters . Once inside the cell, this compound can bind to intracellular proteins, influencing its localization and accumulation within specific cellular compartments.

Subcellular Localization

The subcellular localization of this compound is crucial for its activity and function. This compound can be directed to specific compartments or organelles through targeting signals and post-translational modifications . For instance, this compound has been observed to localize in the mitochondria, where it can influence mitochondrial function and energy production.